Cas no 1262013-84-2 (3-Bromo-2-nitrocinnamic acid)
3-Bromo-2-nitrocinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-nitrocinnamic acid
-
- Inchi: 1S/C9H6BrNO4/c10-7-3-1-2-6(4-5-8(12)13)9(7)11(14)15/h1-5H,(H,12,13)/b5-4+
- InChI Key: STNFCLNXTRIMAZ-SNAWJCMRSA-N
- SMILES: BrC1=CC=CC(/C=C/C(=O)O)=C1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 286
- XLogP3: 2.4
- Topological Polar Surface Area: 83.1
3-Bromo-2-nitrocinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015016125-250mg |
3-Bromo-2-nitrocinnamic acid |
1262013-84-2 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015016125-500mg |
3-Bromo-2-nitrocinnamic acid |
1262013-84-2 | 97% | 500mg |
855.75 USD | 2021-06-18 | |
| Alichem | A015016125-1g |
3-Bromo-2-nitrocinnamic acid |
1262013-84-2 | 97% | 1g |
1,564.50 USD | 2021-06-18 |
3-Bromo-2-nitrocinnamic acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on 3-Bromo-2-nitrocinnamic acid
3-Bromo-2-nitrocinnamic Acid (CAS No. 1262013-84-2): An Overview of Its Properties, Applications, and Recent Research Advances
3-Bromo-2-nitrocinnamic acid (CAS No. 1262013-84-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a bromine atom and a nitro group attached to a cinnamic acid backbone. These functional groups endow the molecule with a range of chemical properties and reactivity profiles that make it an attractive building block for various applications.
The molecular formula of 3-bromo-2-nitrocinnamic acid is C9H6BrNO3, and its molecular weight is approximately 254.05 g/mol. The compound exists as a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is reported to be around 175-177°C, making it suitable for thermal processing in various chemical reactions.
In the realm of organic synthesis, 3-bromo-2-nitrocinnamic acid serves as a valuable intermediate for the preparation of more complex molecules. The bromine atom can be readily substituted in various coupling reactions, such as Suzuki-Miyaura cross-coupling and Stille coupling, to introduce a wide range of functional groups. Additionally, the nitro group can be reduced to an amino group using standard reducing agents like hydrogen gas over palladium on carbon or sodium dithionite, opening up further synthetic possibilities.
The medicinal chemistry applications of 3-bromo-2-nitrocinnamic acid are particularly noteworthy. Recent studies have explored its potential as a lead compound for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. Specifically, the bromine and nitro groups have been found to enhance the molecule's ability to inhibit specific enzymes involved in inflammatory pathways and cancer cell proliferation.
In the context of materials science, 3-bromo-2-nitrocinnamic acid has been investigated for its potential use in the development of functional materials. Its unique electronic properties make it suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. Research conducted at the University of California, Berkeley, has demonstrated that thin films of this compound exhibit excellent charge transport properties and stability under various environmental conditions.
The environmental impact of 3-bromo-2-nitrocinnamic acid is another area of active research. Studies have focused on understanding its biodegradability and potential ecotoxicological effects. Preliminary findings suggest that the compound is relatively stable in environmental conditions but can be degraded by certain microorganisms under aerobic conditions. This information is crucial for assessing its safe use in industrial processes and ensuring compliance with environmental regulations.
In conclusion, 3-bromo-2-nitrocinnamic acid (CAS No. 1262013-84-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers and scientists working in these fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.
1262013-84-2 (3-Bromo-2-nitrocinnamic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)